N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide
Overview
Description
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide, also known as CHEMB, is a synthetic compound used in a variety of scientific experiments. CHEMB is an organic compound with a molecular weight of 279.35 g/mol and a melting point of 63-65 °C. It has a wide range of applications in the fields of biochemistry, pharmacology, and pharmaceutical research. In
Scientific Research Applications
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide has been used in a variety of scientific experiments, including the study of enzyme inhibition, protein folding, and drug metabolism. It has also been used in the synthesis of new drugs and in the study of the structure and function of proteins. In addition, N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide has been used in the development of new drug delivery systems.
Mechanism of Action
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide binds to specific proteins in the cell, such as enzymes and receptors, and modifies their activity. It can also interact with other molecules, such as hormones, to modify their activity. In addition, N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide can affect the expression of genes and the activity of enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to modulate the expression of genes involved in drug metabolism. In addition, N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide has been shown to modulate the activity of hormones and to affect the structure and function of proteins.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide in lab experiments include its low cost, availability, and ease of synthesis. In addition, it is a relatively safe compound and can be used in a variety of experiments. The main limitation of N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide is that it is not a very potent compound, so it may not be suitable for certain experiments.
Future Directions
Future research on N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide could focus on its potential applications in drug discovery and development, as well as its potential use in the treatment of diseases. In addition, further research could be done on its mechanism of action and its effects on hormones, proteins, and gene expression. Finally, research could also be done on its potential toxicity and its effects on the environment.
Synthesis Methods
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide can be synthesized by reacting 2-cyclohexyl-2-hydroxyethyl-2-methylbenzamide with anhydrous ammonia in the presence of a base catalyst. The reaction is carried out at a temperature of 80 °C for about 2 hours. The product is then purified by column chromatography and recrystallized from water.
properties
IUPAC Name |
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-12-7-5-6-10-14(12)16(19)17-11-15(18)13-8-3-2-4-9-13/h5-7,10,13,15,18H,2-4,8-9,11H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHVHLTVOOQCYTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC(C2CCCCC2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyclohexyl-2-hydroxyethyl)-2-methylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-[(3-chlorophenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate](/img/structure/B6495110.png)
![methyl 4-(4-methylphenyl)-3-{[4-(propan-2-yl)phenyl]sulfamoyl}thiophene-2-carboxylate](/img/structure/B6495114.png)
![ethyl 3-[(4-ethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate](/img/structure/B6495117.png)
![2-[2-(3-methoxyphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide](/img/structure/B6495146.png)
![2-[2-(3-methoxyphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(4-methylphenyl)methyl]acetamide](/img/structure/B6495148.png)
![2,4-dimethyl-5-(N-methyl4-chlorobenzenesulfonamido)-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide](/img/structure/B6495164.png)
![1-[4-(2-fluorophenyl)piperazin-1-yl]-3-({1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl}oxy)propan-2-ol dihydrochloride](/img/structure/B6495184.png)
![3-(2-{4-[2-hydroxy-3-(prop-2-en-1-yloxy)propyl]piperazin-1-yl}ethyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione](/img/structure/B6495192.png)
